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Compound of Interest

Compound Name: (2-Mercaptoethyl)cyclohexanethiol

Cat. No.: B12655978 Get Quote

Essential Safety and Handling Guide for (2-
Mercaptoethyl)cyclohexanethiol
Disclaimer: A comprehensive Safety Data Sheet (SDS) for (2-
Mercaptoethyl)cyclohexanethiol (CAS No. 28351-14-6) is not readily available in public

domains. The following information is synthesized from available data and general safety

principles for handling thiols. It is imperative that a thorough risk assessment is conducted by a

qualified safety professional before handling this chemical. This guide is intended to provide

immediate, essential safety and logistical information for researchers, scientists, and drug

development professionals.

Physical and Chemical Properties
Limited data is available for (2-Mercaptoethyl)cyclohexanethiol. The following table

summarizes the known physical and chemical properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12655978?utm_src=pdf-interest
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/product/b12655978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 28351-14-6

Molecular Formula C8H16S2

Molecular Weight 176.34 g/mol

Boiling Point 259.6°C at 760 mmHg

Density 1.02 g/cm³

Flash Point 105.5°C

Refractive Index 1.527

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazard classifications for (2-Mercaptoethyl)cyclohexanethiol are not available,

thiols as a class of compounds are known for their strong, unpleasant odors and potential

toxicity. The following PPE is recommended as a minimum standard when handling this and

other thiols.

PPE Category Recommended Equipment

Eye and Face Protection Chemical splash goggles or a full-face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and closed-toe shoes.

Respiratory Protection

Work in a well-ventilated fume hood. If

ventilation is inadequate, a respirator with an

appropriate cartridge for organic vapors and

sulfur compounds should be used.

Operational and Disposal Plans
Handling and Storage:
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Always handle (2-Mercaptoethyl)cyclohexanethiol in a well-ventilated chemical fume hood

to minimize inhalation exposure.

Avoid contact with skin and eyes.

Keep the container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents, strong bases, and reactive metals.

Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a sealed, labeled container for proper disposal.

Disposal:

Dispose of (2-Mercaptoethyl)cyclohexanethiol and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations.

Do not dispose of this chemical down the drain or in the general waste.

Experimental Workflow for Safe Chemical Handling
The following diagram outlines a general workflow for the safe handling of a potentially

hazardous chemical like (2-Mercaptoethyl)cyclohexanethiol in a laboratory setting.
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General Workflow for Safe Chemical Handling

Review Safety Data Sheet (SDS)
(or available safety information)

Conduct Risk Assessment

Select and Don Appropriate PPE

Prepare Work Area
(e.g., in fume hood)

Handle Chemical

Decontaminate Work Area and Equipment

Properly Store or Dispose of Chemical

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A logical workflow for handling hazardous chemicals safely in a laboratory

environment.

To cite this document: BenchChem. [Personal protective equipment for handling (2-
Mercaptoethyl)cyclohexanethiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12655978#personal-protective-equipment-for-
handling-2-mercaptoethyl-cyclohexanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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